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Compound of Interest

Compound Name: AZ3976

Cat. No.: B15582302 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed guidelines for the preparation, storage, and handling of stock

solutions of AZ3976, a potent and selective inhibitor of Plasminogen Activator Inhibitor-1 (PAI-

1). Adherence to these protocols is crucial for ensuring the accuracy and reproducibility of

experimental results.

Introduction to AZ3976
AZ3976 is a small molecule inhibitor that targets PAI-1, a key regulator of the fibrinolytic

system. It functions by accelerating the conformational transition of active PAI-1 to its latent,

inactive state[1][2]. Due to its role in processes such as thrombosis and cancer, PAI-1 is a

significant target in drug discovery, and AZ3976 serves as a critical tool for studying its

biological functions. In experimental settings, AZ3976 has demonstrated inhibitory activity with

IC50 values in the micromolar range in various functional assays[1][2][3].

Physicochemical and Solubility Data
Proper stock solution preparation begins with accurate information regarding the compound's

properties. The following table summarizes essential quantitative data for AZ3976.
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Property Value Source(s)

Molecular Weight 317.34 g/mol [4]

Appearance White to off-white solid [4]

Primary Solvent Dimethyl Sulfoxide (DMSO) [1][3][4][5]

Solubility in DMSO Up to 100 mg/mL (315.12 mM) [4]

Recommended Stock

Concentration

10 mM - 100 mM in 100%

DMSO
[1][3]

Experimental Protocols
Materials and Equipment

AZ3976 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials (amber or covered with foil)

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM AZ3976 Stock Solution
This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration for initial dilutions.

Preparation: Before starting, ensure the work area is clean and that all materials are readily

accessible. Allow the AZ3976 powder and DMSO to equilibrate to room temperature to
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prevent condensation.

Weighing: Carefully weigh out the desired amount of AZ3976 powder using a calibrated

analytical balance. To prepare 1 mL of a 10 mM stock solution, you will need 3.17 mg of

AZ3976.

Calculation:

Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.01 mol/L x 317.34 g/mol = 0.00317 g = 3.17 mg

Dissolution:

Add the weighed AZ3976 powder to a sterile microcentrifuge tube.

Add the calculated volume of DMSO. For 3.17 mg of AZ3976, add 1 mL of DMSO.

Cap the tube tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonication for 5-10 minutes can be beneficial[5].

Visually inspect the solution to ensure there are no visible particles. It is noted that using

newly opened, hygroscopic DMSO can significantly impact solubility[4].

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile, light-protected tubes[4].

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (6 months to a year)[4][5].

Preparation of Working Solutions
For most cell-based assays and enzymatic experiments, the high concentration of DMSO in the

stock solution is toxic. Therefore, the stock solution must be diluted to a working concentration

where the final DMSO concentration is typically below 0.5%.
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Example Dilution: To prepare a 100 µM working solution from a 10 mM stock, perform a

1:100 serial dilution. For instance, add 1 µL of the 10 mM stock solution to 99 µL of the

desired aqueous buffer or cell culture medium. In published studies, a 100 mM stock in

DMSO was first diluted to 1 mM in a running buffer before further dilution to the final

experimental concentrations[1][3][6].

Mandatory Visualizations
Experimental Workflow for Stock Solution Preparation
The following diagram illustrates the standard workflow for preparing the AZ3976 stock

solution.
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Caption: Workflow for AZ3976 stock solution preparation.
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Signaling Pathway Inhibition by AZ3976
The diagram below outlines the mechanism of action of AZ3976.
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Caption: AZ3976 accelerates the transition of PAI-1 to its latent form.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15582302#how-to-prepare-az3976-stock-solution-
for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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